Cas no 1423017-80-4 (2-cyclopentyl-1-(2S)-pyrrolidine-2-carbonylpyrrolidine hydrochloride)

• Product Name: 2-cyclopentyl-1-(2S)-pyrrolidine-2-carbonylpyrrolidine hydrochloride
• CAS No: 1423017-80-4
• MF: C₁₄H₂₅ClN₂O
• MW: 272.814102888107
• CID: 4597984
• PubChem ID: 71757407
• Update Time: 2025-10-13

2-cyclopentyl-1-(2S)-pyrrolidine-2-carbonylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidine hydrochloride
• 2-cyclopentyl-1-(2S)-pyrrolidine-2-carbonylpyrrolidine hydrochloride

• Inchi： 1S/C14H24N2O.ClH/c17-14(12-7-3-9-15-12)16-10-4-8-13(16)11-5-1-2-6-11;/h11-13,15H,1-10H2;1H/t12-,13?;/m0./s1
• InChI Key： JDYPTQPLBHDLEX-NQJMHYHOSA-N
• SMILES： C([C@H]1NCCC1)(N1CCCC1C1CCCC1)=O.Cl

Additional information on 2-cyclopentyl-1-(2S)-pyrrolidine-2-carbonylpyrrolidine hydrochloride

Introduction to 2-cyclopentyl-1-(2S)-pyrrolidine-2-carbonylpyrrolidine hydrochloride (CAS No. 1423017-80-4)

2-cyclopentyl-1-(2S)-pyrrolidine-2-carbonylpyrrolidine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 1423017-80-4, represents a novel molecular structure with potential applications in the synthesis of bioactive molecules. Its unique structural features, including the presence of cyclopentyl and pyrrolidine moieties, make it a promising candidate for further exploration in medicinal chemistry.

The compound’s chemical formula and stereochemical configuration play a crucial role in determining its biological activity. The (2S)-configuration of the pyrrolidine ring suggests a specific three-dimensional arrangement that may influence its interactions with biological targets. This stereochemical specificity is a critical factor in drug design, as it can significantly impact the efficacy and selectivity of a therapeutic agent.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymatic and protein-protein interaction pathways. The structural framework of 2-cyclopentyl-1-(2S)-pyrrolidine-2-carbonylpyrrolidine hydrochloride aligns well with this trend, offering a scaffold for designing molecules with enhanced binding affinity and improved pharmacokinetic properties. Researchers have been exploring its potential as a precursor in the synthesis of novel drug candidates that could address unmet medical needs.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. The cyclopentyl group provides steric bulk, which can be exploited to optimize binding interactions with biological targets, while the pyrrolidine ring serves as a privileged scaffold for drug discovery. These features make it an attractive building block for generating libraries of compounds for high-throughput screening.

Recent studies have highlighted the importance of chiral centers in drug design, particularly in the development of enantiomerically pure compounds that exhibit superior therapeutic profiles. The (2S)-configuration of 2-cyclopentyl-1-(2S)-pyrrolidine-2-carbonylpyrrolidine hydrochloride underscores its potential as a chiral building block for constructing enantiomerically enriched drug candidates. Such compounds often demonstrate improved efficacy and reduced side effects compared to their racemic counterparts.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more amenable to pharmaceutical formulations. Solubility is a critical parameter in drug development, as it affects bioavailability and formulation complexity. By incorporating this salt form, researchers can develop more effective delivery systems that improve patient compliance and therapeutic outcomes.

Advances in computational chemistry and molecular modeling have further accelerated the exploration of 2-cyclopentyl-1-(2S)-pyrrolidine-2-carbonylpyrrolidine hydrochloride as a drug candidate. These tools allow researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds with high precision. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and identify those with the greatest therapeutic potential.

The compound’s structural features also make it an interesting candidate for exploring new synthetic methodologies. Researchers have been investigating novel synthetic routes to access derivatives of 2-cyclopentyl-1-(2S)-pyrrolidine-2-carbonylpyrrolidine hydrochloride, aiming to improve yield and scalability. These efforts are crucial for translating laboratory discoveries into viable pharmaceuticals that can reach patients in need.

In conclusion, 2-cyclopentyl-1-(2S)-pyrrolidine-2-carbonylpyrrolidine hydrochloride (CAS No. 1423017-80-4) represents a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, stereochemical configuration, and solubility profile make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery and development of novel therapeutics.